Cas no 1213426-51-7 (METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANOATE)

• Product Name: METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANOATE
• CAS No: 1213426-51-7
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 5593553
• PubChem ID: 165799778
• Update Time: 2025-06-09

METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANOATE
• Benzenepropanoic acid, β-amino-2-fluoro-4-methoxy-, methyl ester, (βS)-
• EN300-1162646
• 1213426-51-7

• Inchi： 1S/C11H14FNO3/c1-15-7-3-4-8(9(12)5-7)10(13)6-11(14)16-2/h3-5,10H,6,13H2,1-2H3/t10-/m0/s1
• InChI Key： FQKFDWYFODGKGL-JTQLQIEISA-N
• SMILES： C(OC)(=O)C[C@H](N)C1=CC=C(OC)C=C1F

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 316.7±42.0 °C(Predicted)
• pka: 7.51±0.10(Predicted)

Additional information on METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANOATE

Recent Advances in the Study of METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANOATE (CAS: 1213426-51-7)

The compound METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPANOATE (CAS: 1213426-51-7) has recently emerged as a key intermediate in pharmaceutical synthesis, particularly in the development of novel therapeutic agents. This chiral amino ester derivative has attracted significant attention due to its structural features that make it valuable for constructing biologically active molecules. Recent studies have focused on its applications in medicinal chemistry, with particular emphasis on its role as a building block for protease inhibitors and other targeted therapies.

Recent synthetic methodology developments have improved the production efficiency of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized asymmetric synthesis route with 92% enantiomeric excess, achieving higher yields (78%) compared to previous methods. The improved synthetic protocol utilizes a novel chiral auxiliary that significantly reduces production costs while maintaining high purity standards required for pharmaceutical applications.

Pharmacological research has revealed interesting properties of derivatives synthesized from this compound. When incorporated into protease inhibitor scaffolds, the resulting molecules showed enhanced binding affinity to target enzymes while maintaining favorable pharmacokinetic profiles. The fluorine and methoxy substituents on the aromatic ring appear to contribute to both the binding characteristics and metabolic stability of the final drug candidates.

Structural-activity relationship (SAR) studies have identified the (3S) configuration as crucial for biological activity. Molecular modeling simulations published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrate how the spatial orientation of the amino and ester functional groups enables optimal interactions with biological targets. These findings have guided the design of new drug candidates currently in preclinical development.

Analytical characterization of this compound has also seen advancements. Recent publications describe validated HPLC methods with detection limits of 0.1% for related substances, addressing previous challenges in quality control. These analytical developments are particularly important as the compound moves toward larger-scale production for clinical trial materials.

The safety profile of this intermediate has been evaluated in recent toxicological studies. While the compound itself shows low acute toxicity (LD50 > 2000 mg/kg in rodent studies), researchers emphasize the importance of proper handling due to potential sensitization effects. These findings have been incorporated into updated material safety data sheets from major suppliers.

Looking forward, patent activity suggests growing commercial interest in applications of this compound. Several 2023-2024 patent applications disclose its use in next-generation antiviral and anti-inflammatory agents. Industry analysts project increasing demand for this intermediate as these drug candidates progress through clinical development pipelines.